Cas no 108529-37-9 (Acetamide,N-(3-methyl-3H-imidazo[4,5-f]quinolin-2-yl)-)

• Product Name: Acetamide,N-(3-methyl-3H-imidazo[4,5-f]quinolin-2-yl)-
• CAS No: 108529-37-9
• MF: C₁₃H₁₂N₄O
• MW: 240.260581970215
• CID: 174871
• PubChem ID: 150566
• Update Time: 2025-04-19

Acetamide,N-(3-methyl-3H-imidazo[4,5-f]quinolin-2-yl)- Chemical and Physical Properties

Names and Identifiers

• Acetamide,N-(3-methyl-3H-imidazo[4,5-f]quinolin-2-yl)-
• N-(3-methylimidazo[4,5-f]quinolin-2-yl)acetamide
• N-(3-Methyl-3H-imidazo[4,5-f]quinolin-2-yl)acetamide
• 108529-37-9
• 6845XFJ45R
• DTXSID60148578
• CCRIS 1770
• 2-ACETYLAMINO-3-METHYLIMIDAZO[4,5-F]QUINOLINE
• N-(3-METHYL-3H-IMIDAZO(4,5-F)QUINOLIN-2-YL)ACETAMIDE
• UNII-6845XFJ45R
• Acetamide, N-(3-methyl-3H-imidazo(4,5-f)quinolin-2-yl)-
• 2-Acetylamino-3-methylimidazo(4,5-f)quinoline

• Inchi： 1S/C13H12N4O/c1-8(18)15-13-16-12-9-4-3-7-14-10(9)5-6-11(12)17(13)2/h3-7H,1-2H3,(H,15,16,18)
• InChI Key： WDHKVMUDBRKMTR-UHFFFAOYSA-N
• SMILES： O=C(C)NC1=NC2C3C=CC=NC=3C=CC=2N1C

Computed Properties

• Exact Mass: 240.10126
• Monoisotopic Mass: 240.101
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 59.8Ų

Experimental Properties

• Density: 1.35
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.7
• PSA: 59.81
• LogP: 2.72940